Cas no 313470-05-2 (2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide)

2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
- 2,5-dichloro-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide
- F0375-0036
- SR-01000442535-1
- 2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide
- 313470-05-2
- Oprea1_762171
- SR-01000442535
- AKOS001333305
- Z29463447
- starbld0008866
- 2,5-dichloro-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide
-
- Inchi: 1S/C19H10Cl2N2O3S/c20-11-5-6-14(21)12(8-11)17(24)23-19-22-15(9-27-19)13-7-10-3-1-2-4-16(10)26-18(13)25/h1-9H,(H,22,23,24)
- InChI Key: CWIRCFGOWHJHKP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(NC1=NC(=CS1)C1C(=O)OC2C=CC=CC=2C=1)=O)Cl
Computed Properties
- Exact Mass: 415.9789187g/mol
- Monoisotopic Mass: 415.9789187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 96.5Ų
2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0375-0036-2μmol |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F0375-0036-1mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0375-0036-20mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0375-0036-30mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0375-0036-4mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0375-0036-5μmol |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0375-0036-25mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
A2B Chem LLC | BA69199-25mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 25mg |
$360.00 | 2024-04-20 | ||
A2B Chem LLC | BA69199-100mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 100mg |
$697.00 | 2024-04-20 | ||
A2B Chem LLC | BA69199-1mg |
2,5-dichloro-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide |
313470-05-2 | 1mg |
$245.00 | 2024-04-20 |
2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Related Literature
-
Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
-
Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
-
3. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
Additional information on 2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
Comprehensive Overview of 2,5-Dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 313470-05-2)
2,5-Dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide, with the CAS number 313470-05-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a benzamide core with a thiazole and coumarin moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to the unique interplay of its structural components, which may contribute to bioactivity in various therapeutic areas.
The compound's molecular structure features a 2,5-dichlorobenzamide group linked to a 3-(thiazol-2-yl)coumarin fragment. This hybrid architecture is rare in synthetic chemistry, and its structure-activity relationship (SAR) is a focal point for studies aiming to optimize its properties. Recent publications highlight its relevance in kinase inhibition and antimicrobial activity, aligning with current trends in targeting resistant pathogens and cancer signaling pathways. Users searching for "coumarin-thiazole hybrids" or "benzamide derivatives in drug design" will find this compound particularly relevant.
From a synthetic perspective, CAS 313470-05-2 is often explored via multicomponent reactions or palladium-catalyzed cross-coupling, reflecting broader interests in sustainable and efficient synthetic methodologies. Its solubility and stability under physiological conditions are frequently discussed in forums, as these properties are critical for bioavailability—a key concern in modern pharmacology. Additionally, computational chemists model its electronic properties to predict interactions with biological targets, a topic trending in AI-driven drug discovery communities.
In agrochemical contexts, derivatives of this compound are investigated for their potential as plant growth regulators or pesticide adjuvants. The chlorine substituents and heterocyclic systems may enhance binding to fungal or insect enzymes, addressing global demands for eco-friendly crop protection. Searches like "thiazole-based agrochemicals" or "coumarin in agriculture" often intersect with discussions about this molecule.
Analytical characterization of 2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control in industrial and academic settings. The compound's chromophoric coumarin unit also makes it suitable for fluorescence-based assays, a hot topic in high-throughput screening (HTS) for drug candidates.
As regulatory landscapes evolve, researchers emphasize green chemistry principles in synthesizing such compounds. Queries about "sustainable synthesis of heterocycles" or "reducing halogenated waste" resonate with studies on this molecule, underscoring its alignment with environmental, social, and governance (ESG) goals in the chemical industry.
In summary, 313470-05-2 represents a compelling case study at the intersection of medicinal chemistry, materials science, and agrochemical innovation. Its multifaceted applications and structural novelty ensure continued relevance in scientific literature and industrial R&D pipelines.
313470-05-2 (2,5-dichloro-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide) Related Products
- 2229208-36-8(tert-butyl N-2-(4-cyanophenyl)-1-oxopropan-2-yl-N-methylcarbamate)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 1805747-85-6(4-(2-Bromopropanoyl)-2-methylphenylacetic acid)
- 62343-67-3(2-(3,5-dimethylphenyl)ethan-1-ol)
- 1864125-83-6(1-(5-amino-2-fluorophenyl)pentan-1-one)
- 2093415-45-1(1,2-Bis[[tert-butyl(pyridin-2-yl)phosphino]methyl]benzene)
- 1172889-70-1(1-Piperidinepropanimidamide, acetate (1:2))
- 733790-54-0(5-cyclopropyl-4-phenyl-4h-1,2,4-triazole-3-thiol)
- 2680804-57-1(5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid)
- 1807203-05-9(3-Bromo-4-mercapto-5-(trifluoromethyl)pyridine)




